Cas no 95793-51-4 ((E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one)

• Product Name: (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one
• CAS No: 95793-51-4
• MDL: MFCD02570802
• CID: 4667641
• Update Time: 2025-05-24

(E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-CHLOROPHENYL)-1-[2-(4-CHLOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]-2-PROPEN-1-ONE
• 1-[2'-(4''-chlorophenyl)-4'-methylthiazol-5'-yl]-3-(4'-chlorophenyl)-2-propen-1-one
• 2-Propen-1-one, 3-(4-chlorophenyl)-1-[2-(4-chlorophenyl)-4-methyl-5-thiazolyl]-
• (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one

• MDL： MFCD02570802

Additional information on (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one

Chemical Profile of (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one (CAS No. 95793-51-4)

The compound (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one, identified by its CAS number 95793-51-4, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a complex structural framework that combines aromatic and thiazole moieties, making it a subject of considerable interest in medicinal chemistry research. The presence of multiple substituents, including chlorophenyl groups and a methyl substituent, contributes to its unique chemical properties and potential biological activities.

In recent years, the study of thiazole derivatives has gained substantial traction due to their diverse pharmacological profiles. Thiazole scaffolds are known for their role in various therapeutic applications, ranging from antimicrobial to anti-inflammatory and anticancer agents. The specific configuration of (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one suggests potential interactions with biological targets that could be exploited for drug development. The double bond in the propenone moiety and the electron-withdrawing nature of the chlorophenyl groups may influence its reactivity and binding affinity.

Current research in medicinal chemistry often focuses on modulating the electronic and steric properties of heterocyclic compounds to enhance their biological efficacy. The structural features of (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one make it a promising candidate for further investigation. For instance, the conjugation between the thiazole ring and the propenone group could facilitate π-stacking interactions with biological targets, which are often critical for drug-receptor binding.

Computational studies have increasingly been employed to predict the binding modes and affinity of such compounds. Molecular docking simulations can provide insights into how (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one might interact with proteins or enzymes involved in disease pathways. These virtual screenings can guide experimental efforts by identifying key residues that could be targeted for optimization.

Additionally, the synthesis of this compound involves sophisticated organic transformations that highlight its synthetic significance. The preparation typically requires multi-step reactions, including condensation, cyclization, and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric synthesis techniques, could be employed to improve yield and enantioselectivity. Such advancements in synthetic chemistry are crucial for producing complex molecules like (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one in scalable and cost-effective manners.

From a biological perspective, the potential applications of this compound are vast. Researchers are exploring its activity against various diseases by evaluating its interactions with enzymes, receptors, and other cellular components. Preliminary studies might indicate inhibitory effects on key enzymes involved in metabolic pathways or signaling cascades relevant to conditions such as inflammation or cancer. However, comprehensive pharmacological testing is necessary to validate these hypotheses and understand the compound's full therapeutic spectrum.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can predict the properties of (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl-2-propen-1-one before synthesizing it experimentally. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. Furthermore, it allows for the rapid screening of large libraries of compounds to identify those with the most promising profiles.

In conclusion, (E)-3-(4-Chlorophenyl)-1-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylylpropenone (CAS No. 95793) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions advances through computational methods and synthetic innovations, compounds like this one will continue to play a crucial role in discovering novel therapeutic agents.